Cas no 1448869-97-3 (4-(Hydroxymethyl)-2-methoxyphenylboronic acid)

• Product Name: 4-(Hydroxymethyl)-2-methoxyphenylboronic acid
• CAS No: 1448869-97-3
• MF: C₈H₁₁BO₄
• MW: 181.981542825699
• MDL: MFCD16295264
• CID: 1083526
• PubChem ID: 57497313
• Update Time: 2025-05-23

4-(Hydroxymethyl)-2-methoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (4-(Hydroxymethyl)-2-methoxyphenyl)boronic acid
• [4-(hydroxymethyl)-2-methoxyphenyl]boronic acid
• 4-Hydroxymethyl-2-methoxyphenylboronic acid
• URBPGQWDDRHAHU-UHFFFAOYSA-N
• CS-0189919
• 1448869-97-3
• AKOS022181609
• D71598
• (4-(Hydroxymethyl)-2-methoxyphenyl)boronicacid
• EN300-1091522
• 4-(Hydroxymethyl)-2-methoxy-phenyl boronic acid
• SCHEMBL15141835
• 4-(HYDROXYMETHYL)-2-METHOXYPHENYLBORONIC ACID
• MFCD16295264
• 4-(Hydroxymethyl)-2-methoxyphenylboronic acid

• MDL： MFCD16295264
• Inchi： 1S/C8H11BO4/c1-13-8-4-6(5-10)2-3-7(8)9(11)12/h2-4,10-12H,5H2,1H3
• InChI Key： URBPGQWDDRHAHU-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(CO)C=CC=1B(O)O

Computed Properties

• Exact Mass: 182.075
• Monoisotopic Mass: 182.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.9A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on 4-(Hydroxymethyl)-2-methoxyphenylboronic acid

Comprehensive Overview of 4-(Hydroxymethyl)-2-methoxyphenylboronic acid (CAS No. 1448869-97-3)

4-(Hydroxymethyl)-2-methoxyphenylboronic acid (CAS No. 1448869-97-3) is a versatile boronic acid derivative widely used in organic synthesis, pharmaceutical research, and material science. This compound features a unique molecular structure combining a hydroxymethyl group and a methoxy group on a phenyl ring, making it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions. Its boronic acid functional group enables efficient carbon-carbon bond formation, a critical step in designing complex molecules for drug discovery and advanced materials.

In recent years, the demand for 4-(Hydroxymethyl)-2-methoxyphenylboronic acid has surged due to its role in developing targeted therapies and bioconjugation techniques. Researchers are particularly interested in its application for proteolysis-targeting chimeras (PROTACs), a groundbreaking approach in degradation-based therapeutics. The compound's ability to act as a linker or scaffold in bifunctional molecules aligns with the growing trend of precision medicine and small-molecule drug design.

From an industrial perspective, CAS 1448869-97-3 is gaining traction in the synthesis of fluorescent probes and sensors for biochemical assays. Its structural flexibility allows modifications to enhance water solubility or cell permeability, addressing common challenges in diagnostic imaging and live-cell tracking. These attributes make it a hot topic in forums discussing next-generation biomarkers and AI-driven drug discovery tools.

The compound's stability under mild conditions also makes it suitable for green chemistry applications. With increasing emphasis on sustainable synthesis, 4-(Hydroxymethyl)-2-methoxyphenylboronic acid is often highlighted in studies exploring catalyst-free reactions or biocompatible reaction media. This aligns with the global shift toward environmentally friendly manufacturing processes, a frequently searched topic among industrial chemists and academic researchers.

Quality control of 1448869-97-3 involves rigorous HPLC analysis and NMR spectroscopy to ensure purity, as impurities may affect its performance in high-throughput screening systems. Suppliers often provide detailed technical data sheets covering its storage conditions (typically 2-8°C under inert gas) and handling precautions, which are critical for maintaining reactivity in peptide coupling or nanoparticle functionalization workflows.

Emerging studies suggest potential applications of this boronic acid derivative in bioorthogonal chemistry, particularly for click chemistry modifications. Its compatibility with azide-alkyne cycloaddition reactions positions it as a candidate for surface modification of biomaterials—a trending subject in tissue engineering research. Such interdisciplinary relevance explains why search queries combining "boronic acid applications" and "drug delivery systems" frequently reference this compound.

For synthetic chemists, optimizing the yield of 4-(Hydroxymethyl)-2-methoxyphenylboronic acid involves careful selection of protecting groups for the hydroxymethyl moiety during multi-step syntheses. Recent publications discuss innovative strategies like flow chemistry setups to improve scalability, reflecting industry demands for cost-effective batch production methods. These technical nuances are actively debated in organic chemistry communities and patent filings worldwide.

In summary, CAS 1448869-97-3 represents a critical building block at the intersection of medicinal chemistry, materials science, and biotechnology. Its adaptability to diverse reaction conditions and alignment with cutting-edge research trends—from cancer therapeutics to smart materials—ensure its continued prominence in scientific literature and commercial catalogs. As interest grows in structure-activity relationship (SAR) studies, this compound's role in rational molecular design is expected to expand further.